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Compound of Interest

Compound Name: 5-Hydroxybenzofuran-3(2H)-one

Cat. No.: B101364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Hydroxybenzofuran-3(2H)-one, a heterocyclic compound of interest in chemical and
pharmaceutical research. Due to its potential biological activity, understanding its hazard profile
and implementing appropriate handling procedures is critical for ensuring laboratory safety.

Physicochemical and Hazard Data

Proper handling of any chemical begins with a thorough understanding of its physical
properties and potential hazards. The following tables summarize the key data for 5-
Hydroxybenzofuran-3(2H)-one.

Identifier Value

IUPAC Name 5-hydroxy-1-benzofuran-3-one

Synonyms 5-hydroxy-3(2H)-benzofuranone, 5-hydroxy-2,3-
dihydro-1-benzofuran-3-one

CAS Number 19278-82-1[1]

Molecular Formula CsHeOs

Molecular Weight 150.13 g/mol

Appearance Powder
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Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation[2][3]
Serious Eye Damage/Eye H319 Causes serious eye irritation[2]
Irritation [3]

Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure) irritation[2][3]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is mandatory when working with 5-
Hydroxybenzofuran-3(2H)-one to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted prior to handling. The following PPE is

recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: To be used in a well-ventilated area, preferably a fume hood, to avoid

inhalation of the powder.

Weighing and Solution Preparation

o Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Have all necessary equipment (spatulas, weigh boats, solvents, glassware)

ready.
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Weighing: Carefully weigh the desired amount of 5-Hydroxybenzofuran-3(2H)-one powder
in a tared weigh boat. Avoid creating dust.

Transfer: Gently tap the weigh boat to transfer the powder into the appropriate glassware.

Dissolution: Add the desired solvent to the glassware. If necessary, use a vortex mixer or
sonicator to aid dissolution.

Cleaning: Thoroughly clean the spatula and work surface after use. Dispose of the weigh
boat in the designated chemical waste.

Storage

Store 5-Hydroxybenzofuran-3(2H)-one in a tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials.

Spill and Waste Disposal

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed container for disposal. The area should then be cleaned
with an appropriate solvent. For larger spills, evacuate the area and follow institutional
emergency procedures.

Waste Disposal: Dispose of waste containing 5-Hydroxybenzofuran-3(2H)-one in
accordance with local, state, and federal regulations for chemical waste.

Biological Activity and Signaling Pathway

Benzofuran derivatives are known for a wide range of biological activities, including anti-

inflammatory and anti-tumor effects.[4][5] Some hydroxylated benzofuran derivatives have

been identified as inhibitors of Sirtuin 1 (SIRT1), a class Il histone deacetylase.[6] SIRT1 plays

a crucial role in cellular processes by deacetylating various proteins, including the tumor

suppressor p53. Inhibition of SIRT1 leads to an increase in the acetylation of p53, which can

enhance its transcriptional activity and promote cell cycle arrest or apoptosis.[6]
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Caption: Inhibition of SIRT1 by a 5-Hydroxybenzofuran-3(2H)-one derivative, leading to
increased p53 acetylation and subsequent cellular responses.

Experimental Workflow for In Vitro Safety
Assessment

The following diagram outlines a general workflow for assessing the in vitro safety profile of a
compound like 5-Hydroxybenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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